3-(3-Chloro-2-fluorophenyl)-2-propyne-1-ol

• Molecular Formula: C9H6ClFO
• Molecular Weight: 184.59 g/mol
• IUPAC Name: 3-(3-chloro-2-fluorophenyl)prop-2-yn-1-ol
• InChI: InChI=1S/C9H6ClFO/c10-8-5-1-3-7(9(8)11)4-2-6-12/h1,3,5,12H,6H2
• InChI Key: TYWYRZJMNPREPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)F)C#CCO

Description

3-(3-Chloro-2-fluorophenyl)-2-propyne-1-ol is a useful research compound. Its molecular formula is C9H6ClFO and its molecular weight is 184.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-chloro-2-fluoroiodobenzene (5.00 g), copper(I) iodide (74.3 mg), triphenylphosphine (256 mg), tris(dibenzylideneacetone)dipalladium(0) chloroform adduct (404 mg), propargyl alcohol (1.27 ml), diisopropylethylamine (13.6 ml) and tetrahydrofuran (90 ml) was stirred at room temperature for 8 hr. The reaction mixture was added to brine, and the mixture was extracted with ethyl acetate, washed with saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=99:1-80:20) to give the object product (3.15 g) as a brown oil.